Cas no 2229543-49-9 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229543-49-9
• MF: C₇H₉BrF₃N₃
• MW: 272.065670728683
• CID: 6150238
• PubChem ID: 165742047
• Update Time: 2025-06-08

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine
• EN300-1973327
• 2229543-49-9

• Inchi： 1S/C7H9BrF3N3/c1-14-5(2-6(8)13-14)4(3-12)7(9,10)11/h2,4H,3,12H2,1H3
• InChI Key： FAORFEJZBDENEP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)(F)F)CN)N(C)N=1

Computed Properties

• Exact Mass: 270.99319g/mol
• Monoisotopic Mass: 270.99319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2229543-49-9)

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine, identified by the CAS number 2229543-49-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of a trifluoromethyl group and a pyrazole scaffold makes it a promising candidate for further investigation, particularly in the design of novel bioactive molecules.

The compound’s structure consists of a trifluoropropan-1-amine moiety linked to a 3-bromo-1-methyl-1H-pyrazol-5-yl group. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many successful drugs. Additionally, the pyrazole ring is a heterocyclic structure that is widely recognized for its biological activity, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent research has highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds have been extensively studied for their potential as pharmacological agents due to their diverse biological activities. The incorporation of a bromo substituent in the pyrazole ring further modulates the electronic properties of the molecule, which can influence its interactions with biological targets. This modification has been shown to enhance the potency and selectivity of several drug candidates.

In the context of drug discovery, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine represents an intriguing scaffold for further exploration. The combination of the trifluoromethyl and bromo groups suggests that this compound may exhibit unique pharmacokinetic and pharmacodynamic properties. Such features are highly valued in the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of reactive sites such as the amine group and the pyrazole ring allows for further chemical modification, enabling chemists to design derivatives with tailored biological activities. This flexibility makes it an attractive candidate for structure-based drug design approaches.

The pharmaceutical industry has increasingly focused on developing small molecules with improved pharmacological profiles. Compounds like 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine are being evaluated for their potential to address unmet medical needs. The structural features of this molecule align well with current trends in drug design, particularly in terms of metabolic stability and target engagement.

Moreover, computational studies have begun to shed light on the binding interactions of this compound with potential biological targets. Molecular docking simulations have suggested that it may interact with enzymes and receptors involved in various disease pathways. These insights are crucial for guiding experimental efforts aimed at optimizing its bioactivity.

The synthesis of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3,3,3-trifluoropropan-1-amine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible to access such molecules. Techniques such as cross-coupling reactions and fluorination methods have been instrumental in constructing this type of compound efficiently.

In conclusion, 2-(3-bromo-1-methyl-1H-pyrazol-5-y l)-3,3,3-trifluoropropan -1 -amine (CAS No. 222954 49 -9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutics.